N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C17H12FN3O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: N-[4-(4-fluorobenzoyl)phenyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C17H12FN3O2S/c1-10-16(24-21-20-10)17(23)19-14-8-4-12(5-9-14)15(22)11-2-6-13(18)7-3-11/h2-9H,1H3,(H,19,23)
• InChI Key: XPRLPLVRXJKHCB-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)F

Description

N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as FABPT inhibitor, is a chemical compound that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide involves the inhibition of FABP. FABP is responsible for transporting long-chain fatty acids to the mitochondria for energy production. In cancer cells, FABP is overexpressed, leading to increased energy production and cell proliferation. By inhibiting FABP, this compound can disrupt the energy production in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit tumor growth in animal models. Additionally, this compound has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide is its specificity for FABP inhibition. This compound does not inhibit other proteins involved in fatty acid metabolism, making it a promising candidate for cancer treatment. However, one limitation is its solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For research on N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide include optimizing its pharmacokinetics and pharmacodynamics for use in vivo. Additionally, further studies are needed to investigate its potential use in combination with other cancer treatments. Finally, research is needed to determine its potential use in other diseases, such as metabolic disorders.
In conclusion, this compound is a promising compound for cancer treatment due to its specificity for FABP inhibition. Further research is needed to optimize its use in vivo and investigate its potential use in combination with other cancer treatments and other diseases.

Synthesis Methods

The synthesis of N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide involves the reaction of 4-fluorobenzoyl chloride with 4-aminobenzophenone in the presence of triethylamine. The resulting product is then reacted with thiosemicarbazide in the presence of acetic acid to yield the final product.

Scientific Research Applications

N-[4-(4-fluorobenzoyl)phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the fatty acid binding protein (FABP) in cancer cells, which is responsible for transporting fatty acids to the mitochondria for energy production. By inhibiting FABP, this compound can disrupt the energy production in cancer cells, leading to their death.